![molecular formula C17H16FN5O B7637931 N-ethyl-N-(4-fluorophenyl)-2-(5-phenyltetrazol-2-yl)acetamide](/img/structure/B7637931.png)
N-ethyl-N-(4-fluorophenyl)-2-(5-phenyltetrazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-N-(4-fluorophenyl)-2-(5-phenyltetrazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as 'FPEA' and has been studied extensively for its unique properties and potential uses.
Mechanism of Action
FPEA is a potent GABA receptor agonist, which means that it binds to and activates GABA receptors in the brain. GABA receptors are important for regulating the activity of neurons in the brain, and their dysfunction has been implicated in a range of neurological disorders. By activating GABA receptors, FPEA can modulate the activity of neurons and potentially have therapeutic effects.
Biochemical and Physiological Effects
FPEA has a range of biochemical and physiological effects that make it useful for scientific research. It has been shown to alter the activity of neurons in the brain, which can have a range of downstream effects on behavior and physiology. FPEA has also been shown to have analgesic effects, which could make it useful for treating pain.
Advantages and Limitations for Lab Experiments
FPEA has a range of advantages for lab experiments. It is relatively easy to synthesize and can be produced in large quantities. It is also a potent GABA receptor agonist, which makes it useful for studying the role of GABA receptors in the brain. However, FPEA also has some limitations. It has a short half-life, which means that its effects are relatively short-lived. It can also be toxic at high doses, which could limit its use in certain experiments.
Future Directions
There are a range of future directions for research on FPEA. One potential avenue of research is to investigate its potential therapeutic uses. FPEA has been shown to have analgesic effects, which could make it useful for treating pain. It could also have potential therapeutic uses in neurological disorders such as epilepsy and anxiety. Another potential avenue of research is to investigate the role of GABA receptors in various biological processes. FPEA could be used as a tool to investigate the role of GABA receptors in different brain regions and in different neurological disorders. Overall, FPEA has significant potential for scientific research and could have a range of applications in the future.
Synthesis Methods
The synthesis of FPEA involves the reaction of ethyl-4-fluorobenzene with sodium azide and copper (I) iodide to form ethyl-4-fluorobenzyl azide. The azide compound is then treated with acetic acid to produce FPEA. The synthesis method is relatively simple and can be easily scaled up for large-scale production.
Scientific Research Applications
FPEA has been extensively studied for its potential applications in scientific research. It has been shown to have a range of properties that make it useful for studying various biological processes. For example, FPEA has been used as a tool to investigate the role of GABA receptors in the brain. It has also been used to study the effects of different drugs on the brain.
properties
IUPAC Name |
N-ethyl-N-(4-fluorophenyl)-2-(5-phenyltetrazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FN5O/c1-2-22(15-10-8-14(18)9-11-15)16(24)12-23-20-17(19-21-23)13-6-4-3-5-7-13/h3-11H,2,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKSFOHUYVDKONL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=C(C=C1)F)C(=O)CN2N=C(N=N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-N-(4-fluorophenyl)-2-(5-phenyltetrazol-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.